Cas no 2229286-03-5 (5-(1,3-Benzothiazol-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(1,3-Benzothiazol-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2229286-03-5
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 5604112
• PubChem ID: 165879700
• Update Time: 2025-06-10

5-(1,3-Benzothiazol-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)-1,3-oxazolidin-2-one
• 2229286-03-5
• EN300-1770102
• 5-(1,3-Benzothiazol-2-yl)-1,3-oxazolidin-2-one

• Inchi： 1S/C10H8N2O2S/c13-10-11-5-7(14-10)9-12-6-3-1-2-4-8(6)15-9/h1-4,7H,5H2,(H,11,13)
• InChI Key： HCEMFVYWZWGRHP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1CNC(=O)O1

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.5Ų

Additional information on 5-(1,3-Benzothiazol-2-yl)-1,3-oxazolidin-2-one

Recent Advances in the Study of 5-(1,3-Benzothiazol-2-yl)-1,3-oxazolidin-2-one (CAS: 2229286-03-5)

The compound 5-(1,3-Benzothiazol-2-yl)-1,3-oxazolidin-2-one (CAS: 2229286-03-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 5-(1,3-Benzothiazol-2-yl)-1,3-oxazolidin-2-one as a scaffold for drug development. Its benzothiazole and oxazolidinone moieties contribute to its ability to interact with various biological targets, including enzymes and receptors implicated in inflammatory and infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of bacterial RNA polymerase, suggesting potential applications in combating antibiotic-resistant pathogens.

In addition to its antimicrobial properties, research has explored the compound's role in modulating neurodegenerative pathways. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of 5-(1,3-Benzothiazol-2-yl)-1,3-oxazolidin-2-one exhibit neuroprotective effects in models of Alzheimer's disease, potentially through the inhibition of tau protein aggregation. These findings were further supported by in vitro assays showing high selectivity and low cytotoxicity.

The synthesis of 5-(1,3-Benzothiazol-2-yl)-1,3-oxazolidin-2-one has also seen advancements. A recent patent (WO2023056123) describes an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. This development is particularly relevant for pharmaceutical companies interested in further exploring its therapeutic potential.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is focused on designing analogs with improved solubility and metabolic stability, as highlighted in a 2024 review article in Bioorganic & Medicinal Chemistry Letters.

In conclusion, 5-(1,3-Benzothiazol-2-yl)-1,3-oxazolidin-2-one represents a promising candidate for multiple therapeutic areas, from infectious diseases to neurodegeneration. Continued research into its mechanism of action and optimization of its pharmacological profile will be critical for its transition into clinical trials. The compound's dual functionality as both an antimicrobial and neuroprotective agent underscores its potential as a multifaceted therapeutic tool.